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Compound of Interest

Compound Name: eeAChE-IN-3

Cat. No.: B15609727

For Researchers, Scientists, and Drug Development Professionals

Introduction

eeAChE-IN-3, also known as compound YS3g, is a potent, orally active dual inhibitor of
acetylcholinesterase (AChE) from Electrophorus electricus (eeAChE) and Interleukin-6 (IL-6).
[1] Its ability to inhibit both AChE and IL-6 suggests its potential as a therapeutic agent for
neurodegenerative diseases like Alzheimer's disease, where both cholinergic dysfunction and
neuroinflammation are key pathological features.[2] Preclinical studies have demonstrated that
eeAChE-IN-3 can reverse learning and memory impairment in a streptozotocin (STZ)-induced
mouse model of Alzheimer's disease, highlighting its promise for further in vivo investigation.[1]

[2]

These application notes provide detailed information and protocols for the dosing and
formulation of eeAChE-IN-3 for in vivo studies, based on available preclinical data.

Data Presentation
In Vitro Inhibitory Activity of eeAChE-IN-3
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Target Enzyme/Cytokine ICs0 (M)
eeAChE (Electrophorus electricus) 0.54[1]
Rat AChE 0.49[1]
Rat BUChE 8.54[1]
IL-6 0.57[1]

Animal Model Dosing Regimen (Oral) Key Findings

Dose-dependent reversal of
i o memory deficit. At 0.8 mg/kg,
STZ-induced amnesia in mice 0.2, 0.4, and 0.8 mg/kg ) o
histopathology was similar to

normal-control animals.[2]

Signaling Pathway

The primary mechanism of action of eeAChE-IN-3 is the inhibition of acetylcholinesterase. This
inhibition leads to an increase in the concentration and duration of the neurotransmitter
acetylcholine in the synaptic cleft, thereby enhancing cholinergic neurotransmission. This is a
critical pathway for cognitive functions such as learning and memory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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